5,6-diamino-3-(2-fluoro-benzyl)-1H-pyrimidine-2,4-dione

• CAS No.: 639780-61-3
• Molecular Formula: C11H11FN4O2
• Molecular Weight: 250.23 g/mol
• IUPAC Name: 5,6-diamino-3-[(2-fluorophenyl)methyl]-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C11H11FN4O2/c12-7-4-2-1-3-6(7)5-16-10(17)8(13)9(14)15-11(16)18/h1-4H,5,13-14H2,(H,15,18)
• InChI Key: MXAZAHMDWKYWOA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN2C(=O)C(=C(NC2=O)N)N)F

Description

5,6-diamino-3-(2-fluoro-benzyl)-1H-pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C11H11FN4O2 and its molecular weight is 250.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 6-amino-3-(2-fluoro-benzyl)-5-nitroso-1H-pyrimidine-2,4-dione in water at 80° C. was treated with sodium hydrosulfite (5.94 g, 34.16 mmol). The reaction was stirred at 80° C. for 30 min. At this time, the reaction mixture was cooled to 0° C. for 10 min. The resulting solids were collected by filtration, rinsed with cold water and cold ether, and dried in vacuo to afford 5,6-diamino-3-(2-fluoro-benzyl)-1H-pyrimidine-2,4-dione (2.34 g, 96%); LRMS for C11H11FN4O2 (M+H)+ at m/z=251.